(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)pentanamide

• IUPAC Name: N-(6-bromo-3-methyl-1,3-benzothiazol-2-ylidene)pentanamide
• InChI: InChI=1S/C13H15BrN2OS/c1-3-4-5-12(17)15-13-16(2)10-7-6-9(14)8-11(10)18-13/h6-8H,3-5H2,1-2H3
• InChI Key: OLBIIRAMFPMCHY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)N=C1N(C2=C(S1)C=C(C=C2)Br)C
• Molecular Formula: C13H15BrN2OS
• Molecular Weight: 327.24 g/mol
• CAS No.: 403845-56-7

Description

“6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one” is a chemical compound with the molecular formula C8H6BrNOS. It’s provided by Sigma-Aldrich as part of a collection of rare and unique chemicals.

Synthesis Analysis

A series of new 6-bromobenzo[d]thiazol-2(3H)-one derived 1,2,3-triazole derivatives have been synthesized by 1,3-dipolar cycloaddition of 6-bromobenzo[d]thiazol-2(3H)-one with propargyl bromide and different aryl azides in a copper-catalyzed one-pot reaction.

Molecular Structure Analysis

The molecular weight of “6-Bromo-3-methylbenzo[d]thiazol-2(3H)-one” is 244.11.

Chemical Reactions Analysis

The 6-bromobenzo[d]thiazol-2(3H)-one compound has been used in the synthesis of new 1,2,3-triazole derivatives.

Mechanism of Action

While the mechanism of action for “(E)-N-(6-bromo-3-methylbenzo[d]thiazol-2(3H)-ylidene)pentanamide” is not available, the synthesized 1,2,3-triazole derivatives of 6-bromobenzo[d]thiazol-2(3H)-one have shown good cytotoxicity against human cancer cell lines MCF-7 and HeLa.

Future Directions

The development of novel chemotherapeutics, which selectively act on the target without side effects, has become a primary objective of medicinal chemists. The 6-bromobenzo[d]thiazol-2(3H)-one compound and its derivatives could be considered for further investigation in this regard.